Cas no 321553-32-6 (5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde)

5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is a specialized heterocyclic compound featuring a pyrazole core functionalized with a 4-chlorobenzylthio group, a trifluoromethyl substituent, and an aldehyde moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the aldehyde functionality offers reactivity for further derivatization. The 4-chlorobenzylthioether linkage contributes to its potential as a building block for sulfur-containing compounds. This compound is suited for applications requiring precise molecular modifications in medicinal chemistry and crop protection research.
5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde structure
321553-32-6 structure
Product Name:5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde
CAS No:321553-32-6
MF:C13H10ClF3N2OS
MW:334.744511127472
MDL:MFCD00140838
CID:1449353
PubChem ID:2773473
Update Time:2025-06-07

5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde
    • 5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • 5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
    • 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • MFCD00140838
    • 5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • AKOS005087489
    • 3F-335S
    • 321553-32-6
    • VQFJCAGUPWZIKZ-UHFFFAOYSA-N
    • 5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
    • 5-[(4-Chlorobenzyl)sulphanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • MDL： MFCD00140838
    • Inchi： 1S/C13H10ClF3N2OS/c1-19-12(10(6-20)11(18-19)13(15,16)17)21-7-8-2-4-9(14)5-3-8/h2-6H,7H2,1H3
    • InChI Key： VQFJCAGUPWZIKZ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CSC1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

  • Exact Mass: 334.0156
  • Monoisotopic Mass: 334.0154463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 34.89

5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC8129-500mg
5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
 321553-32-6 97%
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Apollo Scientific
PC8129-1g
5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
 321553-32-6 97%
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 £340.00 2024-05-25
abcr
AB156425-500 mg
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
 321553-32-6
500MG
 €575.70 2022-06-11
abcr
AB156425-1 g
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
 321553-32-6
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 €1,113.30 2022-06-11
abcr
AB156425-500mg
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .
 321553-32-6
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 €678.60 2024-04-17
abcr
AB156425-1g
5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .
 321553-32-6
1g
 €1312.80 2024-04-17
A2B Chem LLC
AF95758-1mg
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
 321553-32-6 >95%
1mg
 $202.00 2023-12-30
A2B Chem LLC
AF95758-5mg
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
 321553-32-6 >95%
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 $215.00 2023-12-30
A2B Chem LLC
AF95758-10mg
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
 321553-32-6 >95%
10mg
 $241.00 2023-12-30
A2B Chem LLC
AF95758-500mg
5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
 321553-32-6 >95%
500mg
 $729.00 2023-12-30

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